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Compound of Interest

Compound Name: 2-Iodophenol - d4

Cat. No.: B1147133 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the physical and chemical characteristics of isotopically labeled compounds is

paramount. This guide provides a detailed overview of 2-Iodophenol-d4, a deuterated analog of

2-Iodophenol, highlighting its key physical properties, spectroscopic signature, and a plausible

synthetic pathway.

Core Physical Characteristics
2-Iodophenol-d4, with the CAS number 1021325-54-1, is the deuterated isotopologue of 2-

Iodophenol. In this molecule, four hydrogen atoms on the aromatic ring have been substituted

with deuterium. This isotopic substitution significantly alters the molecular weight and subtly

influences other physical properties.

Property Value Reference

Molecular Formula C₆HD₄IO [1]

Molecular Weight 224.03 g/mol Calculated

CAS Number 1021325-54-1 [1]

Purity ≥ 95% [1]

Note: Experimental data for the melting point and boiling point of 2-Iodophenol-d4 are not

readily available in the searched literature. However, they are expected to be very similar to

those of the non-deuterated 2-Iodophenol, which has a melting point of approximately 43 °C

and a boiling point of 186-187 °C at 160 mmHg.
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Spectroscopic Analysis
Spectroscopic data is crucial for confirming the identity and purity of 2-Iodophenol-d4. The

primary differences compared to its non-deuterated counterpart will be observed in Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the substitution of protons with deuterium on the aromatic ring, the ¹H NMR spectrum of

2-Iodophenol-d4 is expected to be significantly simplified compared to 2-Iodophenol. The

complex aromatic region signals seen in the non-deuterated compound will be absent. The

most prominent signal would be from the hydroxyl proton, the chemical shift of which can be

influenced by solvent and concentration.

Mass Spectrometry (MS)
Mass spectrometry is a definitive technique for confirming the incorporation of deuterium. The

molecular ion peak in the mass spectrum of 2-Iodophenol-d4 will be observed at a mass-to-

charge ratio (m/z) corresponding to its increased molecular weight due to the four deuterium

atoms.

Synthesis Protocol
A plausible and efficient method for the synthesis of 2-Iodophenol-d4 involves the direct

iodination of phenol-d5. The following is a generalized experimental protocol based on

established methods for phenol iodination.

Experimental Workflow: Synthesis of 2-Iodophenol-d4
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Synthesis Workflow for 2-Iodophenol-d4

Reaction Setup

Reaction

Work-up and Purification

Analysis

Phenol-d5

Combine Phenol-d5, Iodine, and Oxidizing Agent in solvent

Iodine (I₂) and Oxidizing Agent (e.g., H₂O₂) Aqueous or organic solvent

Stir at controlled temperature

Quench reaction (e.g., with Na₂S₂O₃ solution)

Extract with an organic solvent

Dry organic layer (e.g., over Na₂SO₄)

Purify by column chromatography or distillation

Characterize by NMR and MS
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Synthesis Workflow for 2-Iodophenol-d4
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Detailed Methodology
Reaction Setup: In a round-bottom flask, dissolve phenol-d5 in a suitable solvent (e.g., water,

methanol, or a biphasic system).

Addition of Reagents: To the stirred solution, add one equivalent of iodine (I₂). Subsequently,

add a suitable oxidizing agent, such as hydrogen peroxide, portion-wise to facilitate the in-

situ generation of the iodinating species. The reaction is typically carried out at or below

room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of the

starting material and the formation of the product.

Work-up: Upon completion, the reaction mixture is quenched with a solution of sodium

thiosulfate to remove any unreacted iodine. The product is then extracted into an organic

solvent (e.g., diethyl ether or ethyl acetate).

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure. The crude product can

be purified by column chromatography on silica gel or by distillation under reduced pressure

to yield pure 2-Iodophenol-d4.

Characterization: The final product should be characterized by NMR and mass spectrometry

to confirm its identity, purity, and the extent of deuteration.

This guide provides a foundational understanding of the physical characteristics and a viable

synthetic approach for 2-Iodophenol-d4, offering valuable information for researchers and

professionals in the field of drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://studylib.net/doc/8646989/iodination-of-phenols-procedure
https://www.benchchem.com/product/b1147133#2-iodophenol-d4-physical-characteristics
https://www.benchchem.com/product/b1147133#2-iodophenol-d4-physical-characteristics
https://www.benchchem.com/product/b1147133#2-iodophenol-d4-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

